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Abstract

Iptriazopyrid is a novel, foliar-applied herbicide demonstrating high efficacy against
problematic weeds in rice cultivation, such as barnyard grass (Echinochloa crus-galli).[1][2]
Developed by Nissan Chemical Corporation in collaboration with Japan's National Institute of
Advanced Industrial Science and Technology (AIST), this compound represents a significant
advancement in weed management, particularly for herbicide-resistant strains.[1][2] Its
mechanism of action centers on the specific inhibition of the enzyme 4-hydroxyphenylpyruvate
dioxygenase (HPPD), a key component in the carotenoid biosynthesis pathway in plants.[1][2]
This inhibition leads to bleaching, or chlorosis, and subsequent plant death.[3][4] Iptriazopyrid
is classified as a Group 27 herbicide by the Herbicide Resistance Action Committee (HRAC).[1]
[2] A defining characteristic of Iptriazopyrid is its remarkable selectivity for rice (Oryza sativa),
which is attributed to the rapid metabolic detoxification of the herbicide in rice plants, a process
absent in susceptible weed species.[2][5] This technical guide provides a comprehensive
overview of the core mechanism of action of Iptriazopyrid, supported by quantitative data,
detailed experimental protocols, and visual diagrams of the relevant biological and
experimental workflows.

Core Mechanism of Action: Inhibition of HPPD

The primary molecular target of Iptriazopyrid is the enzyme 4-hydroxyphenylpyruvate
dioxygenase (HPPD).[1][2] HPPD is a non-heme iron(ll)-dependent oxygenase that catalyzes
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the conversion of 4-hydroxyphenylpyruvate (HPPA) to homogentisate (HGA).[3][4] This
reaction is a critical step in the tyrosine catabolism pathway, which provides the precursor for
the biosynthesis of plastoquinone and tocopherol.[3] Plastoquinone is an essential cofactor for
phytoene desaturase, an enzyme in the carotenoid biosynthesis pathway.

By inhibiting HPPD, Iptriazopyrid disrupts the production of HGA, leading to a downstream
depletion of plastoquinone.[3][4] The lack of plastoquinone, in turn, inhibits carotenoid
biosynthesis. Carotenoids are vital pigments that protect chlorophyll from photo-oxidation. Their
absence results in the characteristic bleaching (chlorosis) of the plant tissue, followed by
growth cessation and death.[3]

X-ray crystallography studies have confirmed that Iptriazopyrid binds to the active site of the
HPPD enzyme.[2][5][6] It functions as a slow-binding inhibitor, indicating a time-dependent
increase in enzyme inhibition.[5][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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